Cas no 1268492-91-6 ((1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine)

• Product Name: (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine
• CAS No: 1268492-91-6
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 6016682
• PubChem ID: 42220139
• Update Time: 2025-11-04

(1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine
• 1H-Imidazole-2-methanamine, α,1-dimethyl-, (αS)-
• AKOS006373502
• (S)-1-(1-Methyl-1H-iMidazol-2-yl)ethanaMine
• EN300-1828987
• AM807043
• 1H-Imidazole-2-methanamine, alpha,1-dimethyl-, (alphaS)-
• 1268492-91-6
• DTXSID201240067

• Inchi： 1S/C6H11N3/c1-5(7)6-8-3-4-9(6)2/h3-5H,7H2,1-2H3/t5-/m0/s1
• InChI Key： ADIMIJGUVBPQPB-YFKPBYRVSA-N
• SMILES： [C@H](C1N(C)C=CN=1)(N)C

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 43.8Ų

Experimental Properties

• Density: 1.12±0.1 g/cm3(Predicted)
• Boiling Point: 242.5±23.0 °C(Predicted)
• pka: 8.25±0.25(Predicted)

Additional information on (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine

Recent Advances in the Study of (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine (CAS: 1268492-91-6)

The compound (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine (CAS: 1268492-91-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This chiral amine, featuring a methyl-substituted imidazole moiety, has been explored as a key intermediate or pharmacophore in the synthesis of biologically active molecules. Recent studies have focused on its role in modulating protein-protein interactions, particularly in the context of kinase inhibition and G-protein-coupled receptor (GPCR) targeting.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine as a building block for novel kinase inhibitors. The research team utilized this compound to develop a series of potent and selective inhibitors targeting the PI3K/AKT/mTOR pathway, which is frequently dysregulated in cancer. The chiral center of the molecule was found to be crucial for binding affinity, with the (S)-enantiomer showing significantly higher activity than its (R)-counterpart (IC50 values of 12 nM vs. 450 nM against PI3Kα).

In the realm of central nervous system (CNS) drug development, a recent patent application (WO2023056421) disclosed the use of 1268492-91-6 as a precursor for serotonin receptor modulators. The compound's imidazole ring system was strategically incorporated into novel scaffolds designed to cross the blood-brain barrier. Preliminary in vivo studies in rodent models showed promising results for the treatment of anxiety disorders, with lead compounds demonstrating anxiolytic effects at doses as low as 1 mg/kg.

Synthetic methodology development has also progressed significantly for this compound. A 2024 publication in Organic Letters described an improved asymmetric synthesis route for (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine using a biocatalytic approach. The new method employs an engineered transaminase to achieve >99% ee with 85% yield, representing a substantial improvement over previous resolution-based approaches. This advancement is particularly important for scaling up production while maintaining the high enantiomeric purity required for pharmaceutical applications.

Structural biology studies have provided insights into the molecular interactions of derivatives containing this scaffold. X-ray crystallography data (PDB: 8T2Q) revealed that the methylimidazole moiety participates in key hydrogen bonding interactions with protein targets, while the chiral amine group often forms salt bridges with acidic residues in binding pockets. These structural insights are guiding the design of next-generation compounds with improved selectivity profiles.

From a safety and ADME (Absorption, Distribution, Metabolism, and Excretion) perspective, recent preclinical studies have shown that compounds derived from 1268492-91-6 generally exhibit favorable pharmacokinetic properties. The imidazole ring appears to confer good metabolic stability, with microsomal stability studies showing >70% remaining after 30 minutes in human liver microsomes for several lead compounds. However, researchers have noted that careful optimization of the amine substituents is necessary to minimize potential hERG channel inhibition.

Looking forward, the versatility of (1S)-1-(1-methyl-1H-imidazol-2-yl)ethan-1-amine as a synthetic building block suggests it will continue to play an important role in medicinal chemistry campaigns. Current research directions include its incorporation into PROTAC (PROteolysis TArgeting Chimera) molecules and its use in the development of covalent inhibitors targeting cysteine residues. The compound's unique combination of synthetic accessibility, chiral purity, and diverse interaction capabilities positions it as a valuable tool in the ongoing search for novel therapeutic agents.